Cas no 861211-13-4 (2-({2-[2-(4-methylphenyl)-1,3-thiazol-4-yl]ethyl}amino)-5-nitrobenzoic acid)

• Product Name: 2-({2-[2-(4-methylphenyl)-1,3-thiazol-4-yl]ethyl}amino)-5-nitrobenzoic acid
• CAS No: 861211-13-4
• CID: 4661709
• Update Time: 2025-05-19

2-({2-[2-(4-methylphenyl)-1,3-thiazol-4-yl]ethyl}amino)-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({2-[2-(4-methylphenyl)-1,3-thiazol-4-yl]ethyl}amino)-5-nitrobenzoic acid

Additional information on 2-({2-[2-(4-methylphenyl)-1,3-thiazol-4-yl]ethyl}amino)-5-nitrobenzoic acid

Introduction to 2-({2-[2-(4-methylphenyl)-1,3-thiazol-4-yl]ethyl}amino)-5-nitrobenzoic Acid (CAS No. 861211-13-4)

2-({2-[2-(4-methylphenyl-1,3-thiazol-4-yl]ethyl}amino)-5-nitrobenzoic acid) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. With a CAS number of 861211-13-4, this compound represents a unique blend of structural complexity and potential biological activity, making it a subject of intense study for its therapeutic applications.

The molecular structure of this compound features a nitrobenzoic acid core, which is appended with an aminoethyl chain linked to a thiazole ring. The presence of the 4-methylphenyl group and the thiazole moiety introduces specific electronic and steric properties that are critical for its interaction with biological targets. This intricate architecture suggests that the compound may exhibit multifaceted pharmacological effects, particularly in the realm of drug discovery.

In recent years, there has been a growing interest in nitroaromatic compounds due to their diverse biological activities. The nitro group in the benzene ring of this compound is known to enhance its reactivity and binding affinity to various enzymes and receptors. This characteristic has made it a valuable scaffold for designing novel therapeutic agents. For instance, studies have shown that nitroaromatic compounds can serve as potent inhibitors of certain enzymes involved in inflammatory pathways, making them promising candidates for treating chronic inflammatory diseases.

The thiazole ring is another key structural feature that contributes to the pharmacological potential of this compound. Thiazole derivatives are well-documented for their wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of the thiazole moiety into the aminoethyl chain not only enhances the compound's solubility but also modulates its interactions with biological targets. This dual functionality makes it an attractive candidate for further exploration in drug development.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules with greater accuracy. Molecular docking studies have been particularly useful in understanding how this compound interacts with target proteins. These studies have revealed that the 5-nitrobenzoic acid moiety specifically binds to active sites of enzymes involved in metabolic pathways, while the thiazole ring interacts with hydrophobic pockets on the protein surface. This dual binding mode suggests that the compound may exhibit synergistic effects when used in combination therapies.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in constructing the complex framework of this molecule. These methods not only improve efficiency but also minimize unwanted byproducts, ensuring that the final product meets stringent pharmaceutical standards.

Evaluation of the pharmacokinetic properties of 2-({2-[2-(4-methylphenyl-1,3-thiazol-4-yl]ethyl}amino)-5-nitrobenzoic acid) is crucial for determining its potential as a therapeutic agent. Studies have shown that this compound exhibits moderate solubility in water and oil-based media, suggesting good bioavailability upon oral administration. Additionally, preliminary toxicity studies indicate that it is well-tolerated at therapeutic doses, although further research is needed to fully assess its safety profile.

The therapeutic potential of this compound is further supported by its ability to modulate key signaling pathways involved in various diseases. For example, research has demonstrated that it can inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme central to inflammation and pain mediation. By targeting COX-2, this compound may offer relief from symptoms associated with conditions such as arthritis and other inflammatory disorders.

In conclusion, 2-({2-[2-(4-methylphenyl-1,3-thiazol-4-yl]ethyl}amino)-5-nitrobenzoic acid) (CAS No. 861211-13-4) is a structurally complex and biologically active compound with significant potential in pharmaceutical applications. Its unique combination of functional groups and favorable pharmacokinetic properties make it an attractive candidate for further development as a therapeutic agent. Continued research into its mechanisms of action and clinical efficacy will be essential in realizing its full therapeutic potential.